4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate

Catalog No.
S548644
CAS No.
850728-17-5
M.F
C53H68N2O8
M. Wt
861.1
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacy...

CAS Number

850728-17-5

Product Name

4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate

IUPAC Name

4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate

Molecular Formula

C53H68N2O8

Molecular Weight

861.1

InChI

InChI=1S/C53H68N2O8/c1-10-53(42-29-44-47-39(28-38-21-11-12-22-43(38)54-47)30-55(44)50(58)41(42)31-60-51(53)59)62-46(57)24-23-45(56)61-48-35(6)36(7)49-40(37(48)8)25-27-52(9,63-49)26-15-20-34(5)19-14-18-33(4)17-13-16-32(2)3/h11-12,21-22,28-29,32-34H,10,13-20,23-27,30-31H2,1-9H3

SMILES

CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)OC(=O)CCC(=O)OC6=C(C7=C(C(=C6C)C)OC(CC7)(C)CCCC(C)CCCC(C)CCCC(C)C)C

Solubility

Soluble in DMSO, not in water

Synonyms

SN 2300; BEL2310; Tocopherol succinate camptothecin; d.alpha.Tocopherol succinate camptothecin.

Description

The exact mass of the compound 4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate is 860.49757 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

12

Exact Mass

860.49757

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-05
1. Zhang, Yuehua; Gold, Lynn C. Preparation of tocopherol-modified pharmaceuticals. U.S. Pat. Appl. Publ. (2005), 42 pp. CODEN: USXXCO US 2005096340 A1 20050505 CAN 142:435789 AN 2005:394830 CAPLUS

Explore Compound Types